Cas no 12067-99-1 (Phosphotungstic Acid 44-Hydrate)

• Product name: Phosphotungstic Acid 44-Hydrate
• CAS No: 12067-99-1
• MF: H₃O₄₀PW₁₂
• MW: 2880.05354237556
• MDL: MFCD00801035
• CID: 48764

Phosphotungstic Acid 44-Hydrate Chemical and Physical Properties

Names and Identifiers

• Phosphotungstic acid
• Phosphotungstic acid, 44-hydrate
• oxotungsten,hydroxide,phosphate
• Phosphotungstic acid hydrate
• Dodeca-Tungstophosphoric acid
• PTA
• Phosphotungstic acid 44-hydrate
• tungstenhydroxideoxide
• tungstenhydroxideoxidephosphate
• SIWA 12-PWA
• Phosphotungstic acid solution
• Phosphotungstic Acid 44-Hydrate

• MDL： MFCD00801035
• Inchi： 1S/H3O4P.36O.12W/c1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h(H3,1,2,3,4);;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;
• InChI Key： IYDGMDWEHDFVQI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O

Computed Properties

• Exact Mass: 2881.20000
• Monoisotopic Mass: 311.902007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 73
• Hydrogen Bond Acceptor Count: 78
• Heavy Atom Count: 104
• Rotatable Bond Count: 2
• Complexity: 38.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: -4
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: It crystallizes from water (it is very soluble in water) into a very heavy white octahedron. Its aqueous solution is unstable to light and will slowly turn blue as a result of reduction.
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 极易溶于H2O；溶于乙醇、乙醚
• Water Partition Coefficient: Practically insoluble
• PSA: 702.09000
• LogP: -5.20540
• Merck: 14,7364
• Solubility: Almost insoluble in water.
• Vapor Pressure: No data available

Phosphotungstic Acid 44-Hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3264 8/PG 2
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26; S36/37/39; S45; S24/25
• RTECS：TH5650000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：5.1
• Packing Group：III
• Storage Condition：Inert atmosphere,2-8°C(BD316239)

Phosphotungstic Acid 44-Hydrate Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  29159080

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt